Cas no 7782-37-8 (3-Methyl-2-phenylpentanoic Acid)

7782-37-8 structure
Product Name:3-Methyl-2-phenylpentanoic Acid
CAS No:7782-37-8
Molecular Formula:C12H16O2
Molecular Weight:192.25424
MDL:MFCD03094695
CID:571442
PubChem ID:295961
3-Methyl-2-phenylpentanoic Acid Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(1-methylpropyl)-
- 3-methyl-2-phenylpentanoic acid
- 3-methyl-2-phenyl valeric acid
- 3-methyl-2-phenyl-pentanoic acid
- 3-Methyl-2-phenyl-valeriansaeure
- 3-methyl-2-phenyl-valeric acid
- 3-Methyl-2-phenylvaleric acid, mixture of erythro and threo
- AC1L6PBG
- AC1Q2S0X
- AG-H-11754
- erythro-2-phenyl-3-methylpentanoic acid
- NSC165627
- SureCN499471
- T5895621
- EN300-20747
- TS-00261
- D86465
- SY168415
- 3-METHYL-2-PHENYLVALERIC ACID, 97%, MIXT URE OF ERYTHRO AND THREO
- 3-Methyl-2-phenylvaleric acid
- DTXSID30304402
- CS-0239190
- 3-Methyl-2-phenylpentanoicacid
- 3-Methyl-2-phenylvalericacid
- SCHEMBL499471
- FT-0650642
- AKOS017278393
- InChI=1/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
- AKOS000121608
- Z104480854
- 7782-37-8
- NQVALZRLGIRTKX-UHFFFAOYSA-
- MFCD00004254
- NSC-165627
- 3-Methyl-2-phenylpentanoic acid #
- DA-02857
-
- MDL: MFCD03094695
- InChIKey: NQVALZRLGIRTKX-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
- SMILES: CCC(C)C(C1=CC=CC=C1)C(=O)O
Computed Properties
- Exact Mass: 192.115
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 192.115
- Heavy Atom Count: 14
- Complexity: 183
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Melting Point: 50-52 °C(lit.)
- Flash Point: >230 °F
- Color/Form: solid
- Solubility: Not determined
3-Methyl-2-phenylpentanoic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0057WE-1g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 1g |
$42.00 | 2025-02-21 | |
A2B Chem LLC | AC42718-1g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 1g |
$40.00 | 2024-04-19 | |
Aaron | AR00584Q-100mg |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 100mg |
$26.00 | ||
abcr | AB599601-250mg |
3-Methyl-2-phenylpentanoic acid; . |
7782-37-8 | 250mg |
€87.80 | 2024-07-19 | ||
Ambeed | A528346-5g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 5g |
$279.0 | ||
Crysdot LLC | CD12031553-5g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 5g |
$333 | 2024-07-24 | |
Enamine | EN300-20747-0.05g |
3-methyl-2-phenylpentanoic acid |
7782-37-8 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
eNovation Chemicals LLC | D767037-5g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 5g |
$350 | 2022-06-09 | |
TRC | M339330-25mg |
3-Methyl-2-phenylpentanoic Acid |
7782-37-8 | 25mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309860-1g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 1g |
¥756.00 | 2024-07-28 |
3-Methyl-2-phenylpentanoic Acid Related Literature
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Diana Griesiute,Lauryna Sinusaite,Agne Kizalaite,Andris Antuzevics,Kestutis Mazeika,Dalis Baltrunas,Tomoyo Goto,Tohru Sekino,Aivaras Kareiva,Aleksej Zarkov CrystEngComm, 2021,23, 4627-4637
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D. Mihrin,J. Andersen,P. W. Jakobsen,R. Wugt Larsen Phys. Chem. Chem. Phys., 2019,21, 1717-1723
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3. Reviews
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Yinhua Jiang,Runhua Li,Yuqi Chen J. Anal. At. Spectrom., 2019,34, 1838-1845
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C. Ley,A. IShak,B. Metral,J. Brendlé,X. Allonas Phys. Chem. Chem. Phys., 2020,22, 20507-20514
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Sandani Samarajeewa,Jeffery E. Raymond,Corrie Clark,Karen L. Wooley J. Mater. Chem. B, 2013,1, 5241-5255
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Kai Ye,Di Zhao,Xiaodi Shi RSC Adv., 2016,6, 84119-84126
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R. Burch,G. A. Attard,S. T. Daniells,D. J. Jenkins,J. P. Breen,P. Hu. Chem. Commun., 2002, 2738-2739
-
Denis Machon,Patrice Mélinon Phys. Chem. Chem. Phys., 2015,17, 903-910
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7782-37-8)3-Methyl-2-phenylpentanoic Acid

Purity:99%
Quantity:5g
Price($):251.0